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Compound of Interest

Compound Name: Urovalidin

CAS No.: 78891-95-9

Cat. No.: B1203622

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While specific disposal guidelines for Urovalidin, a historical chemoantibiotic

combination intended for research use only, are not readily available, established best

practices for the disposal of laboratory chemical waste provide a clear framework for its safe

management.[1] Urovalidin is a combination of terizidone and phenazopyridine.[1][2][3]

This guide outlines the essential procedures for the proper disposal of Urovalidin, ensuring the

safety of laboratory personnel and compliance with general environmental regulations.

Key Compound Information
While specific quantitative data regarding the disposal of Urovalidin is not available, the

following table summarizes its key chemical properties.
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Property Value

CAS Number 78891-95-9[1]

Molecular Formula C25H25N9O4[1][4]

Molecular Weight 515.5 g/mol [1]

Synonyms Urovalidin[1]

Recommended Disposal Protocol
The following step-by-step protocol is based on general guidelines for the disposal of

laboratory and pharmaceutical waste.[5][6][7][8][9][10]

Step 1: Personal Protective Equipment (PPE) Before handling Urovalidin for disposal, ensure

appropriate PPE is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

Step 2: Segregation of Waste Do not mix Urovalidin waste with other waste streams. It should

be collected in a designated, properly labeled, and sealed waste container.

Step 3: Inactivation (if applicable and feasible) Currently, there are no established and cited

experimental protocols for the chemical inactivation of Urovalidin. Therefore, direct disposal as

chemical waste is the recommended approach.

Step 4: Container Labeling The waste container must be clearly labeled as "Hazardous Waste"

and include the name "Urovalidin," the CAS number, and the approximate quantity.

Step 5: Storage Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area away from incompatible materials.

Step 6: Disposal Vendor Arrange for the collection and disposal of the Urovalidin waste

through a licensed hazardous waste disposal company. Follow all institutional and local

regulations for hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Urovalidin.
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Urovalidin Disposal Workflow

By adhering to these general yet crucial safety and logistical procedures, laboratories can

ensure the responsible management and disposal of Urovalidin, thereby upholding a

commitment to safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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